Cas no 2172270-09-4 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid
• CAS No: 2172270-09-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6574223
• PubChem ID: 165586881
• Update Time: 2025-06-20

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid
• 2172270-09-4
• EN300-1539035
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]oxy}acetic acid

• Inchi： 1S/C25H30N2O6/c1-25(2,12-11-22(28)27-33-16-23(29)30)13-14-26-24(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,11-16H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： ZQWHXBDQWLBJMB-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CCC(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid

Professional Introduction to 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic Acid (CAS No. 2172270-09-4)

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid, identified by its CAS number 2172270-09-4, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and biochemical probes. The structural complexity of this molecule, characterized by its multi-functional groups and unique substitution patterns, makes it a subject of intense study among researchers aiming to explore new pharmacological targets and mechanisms.

The central structure of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid incorporates an acetic acid moiety linked to a hexanamide chain, which is further modified by the presence of a fluorenyl methoxycarbonyl group. This particular arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a valuable tool in both academic research and industrial applications. The fluorenyl moiety, known for its excellent photophysical properties, enhances the compound's suitability for use in fluorescent labeling and imaging techniques, while the methoxycarbonyl group provides stability and reactivity necessary for further chemical modifications.

In recent years, there has been a growing interest in the development of molecules that can interact selectively with specific biological targets. The amine group present in 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid offers a versatile platform for designing ligands that can modulate the activity of enzymes and receptors involved in critical biological pathways. For instance, researchers have explored its potential as an inhibitor or modulator of proteases and kinases, which are often implicated in diseases such as cancer and inflammatory disorders. The dimethyl substitution on the hexanamide chain not only contributes to the steric environment of the molecule but also influences its solubility and bioavailability, making it an attractive candidate for drug-like applications.

The field of medicinal chemistry has seen significant advancements in the design of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacological properties. The compound 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid can be considered a peptidomimetic due to its ability to emulate peptide sequences while avoiding their limitations, such as degradation by proteases. The incorporation of non-natural amino acid residues or modifications enhances its stability and binding affinity towards biological targets. This has led to its exploration in the development of targeted therapies for neurological disorders, where precise modulation of peptide-receptor interactions is crucial.

Recent studies have highlighted the role of fluorescent probes in understanding biological processes at the molecular level. The fluorenyl group in 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid serves as an excellent chromophore for fluorescence-based assays. These probes are widely used in high-throughput screening (HTS) to identify compounds that interact with specific biomolecules. Additionally, they are employed in live-cell imaging to visualize dynamic processes within cells, such as protein localization and receptor trafficking. The combination of fluorescence with other functional groups allows researchers to develop multifunctional tools that provide both spatial and temporal information about biological systems.

The synthesis of complex molecules like 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid represents a significant challenge in organic chemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures with high precision. Techniques such as solid-phase peptide synthesis (SPPS), combinatorial chemistry, and flow chemistry have greatly facilitated the production of novel compounds like this one. These methods not only improve yield and purity but also allow for rapid diversification of molecular libraries, enabling researchers to explore a broader range of chemical space.

The potential applications of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid extend beyond academic research into industrial sectors such as pharmaceuticals and biotechnology. Companies are increasingly investing in the development of innovative molecules that can address unmet medical needs. The compound's unique properties make it a valuable asset in drug discovery pipelines, where it can be used to identify lead compounds or optimize existing drug candidates. Furthermore, its suitability for use in diagnostic tools underscores its importance in advancing medical diagnostics through cutting-edge technology.

In conclusion, 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidooxy}acetic acid (CAS No. 2172270-09-4) is a multifaceted compound with significant potential in both research and industry. Its structural complexity and functional diversity make it an invaluable tool for exploring new therapeutic strategies and biochemical mechanisms. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative solutions for health-related challenges.